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Compound of Interest

Compound Name: Diisobutyl ether

Cat. No.: B008407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

diisobutyl ether, specifically its boiling point and density. The information is presented to be a

valuable resource for laboratory and development work.

Core Physical Properties
Diisobutyl ether is a colorless liquid with a characteristic ether-like odor. It is insoluble in water

but miscible with many organic solvents such as ether and alcohol.[1] Its key physical

properties are summarized below.

Physical Property Value Temperature Pressure

Boiling Point 122-123 °C - Standard Atmospheric

Density 0.760 g/cm³ 15 °C Standard Atmospheric

0.75 g/cm³ 20 °C Standard Atmospheric

Data compiled from multiple sources.[2][3][4]
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The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of a liquid organic compound such as diisobutyl ether.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] For accurate determination, particularly with small sample volumes, the micro-

reflux or Thiele tube methods are commonly employed.[6][7]

Micro-Reflux Method:

A small quantity of diisobutyl ether is placed in a test tube or a small flask.

A thermometer is positioned in the vapor phase above the liquid's surface.

The sample is heated gently.

The boiling point is recorded as the temperature at which the vapor condenses and drips

back from the thermometer bulb.

Thiele Tube Method:

A few milliliters of diisobutyl ether are placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube.

The test tube assembly is attached to a thermometer and heated in a Thiele tube containing

oil.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is then removed. The boiling point is the temperature at which the liquid is drawn

back into the capillary tube.[7]

Density Determination
Density is the mass of a substance per unit volume. For liquids like diisobutyl ether, a
pycnometer or a vibrating-wire densimeter can be used for precise measurements.
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Pycnometer Method:

A pycnometer, a flask with a specific known volume, is weighed empty.

It is then filled with diisobutyl ether and weighed again.

The pycnometer is then emptied, cleaned, filled with a reference liquid of known density

(e.g., water), and weighed.

The density of diisobutyl ether is calculated by comparing its mass to the mass of the

reference liquid.

Vibrating-Wire Densitometer:

This instrument measures the density of a fluid by analyzing the damping of a vibrating wire

immersed in the fluid. The resonant frequency of the wire's vibration is related to the density of

the surrounding liquid. This method allows for simultaneous measurement of density and

viscosity over a range of temperatures and pressures.[8]

Process Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of diisobutyl ether.
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Boiling Point Determination Density Determination

Start: Obtain Diisobutyl Ether Sample

Select Method:
Micro-Reflux or Thiele Tube

Prepare Apparatus

Heat Sample Gently

Observe for Boiling/Reflux
or Bubble Stream

Record Temperature at Boiling Point

End: Boiling Point Determined

Start: Obtain Diisobutyl Ether Sample

Select Method:
Pycnometer or Vibrating-Wire

Weigh Empty Pycnometer (if applicable)

Fill with Sample

Weigh Filled Pycnometer (if applicable)

Measure (Vibrating-Wire)
or Weigh with Reference (Pycnometer)

Calculate Density

End: Density Determined

Click to download full resolution via product page

Experimental Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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